Cas no 1446-84-0 (1,3-Benzodioxole-5-propanol,b-methyl-)

• Product Name: 1,3-Benzodioxole-5-propanol,b-methyl-
• CAS No: 1446-84-0
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 159874
• PubChem ID: 225838
• Update Time: 2025-04-19

1,3-Benzodioxole-5-propanol,b-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole-5-propanol,b-methyl-
• 3-(1,3-benzodioxol-5-yl)-2-methylpropan-1-ol
• 3-benzo[1,3]dioxol-5-yl-2-methyl-propan-1-ol
• 3-(1,3-benzodioxol-5-yl)-2-methylpropanol
• 3-(benzo[1,3]dioxol-5-yl)-2-methylpropanol
• AC1L5EBT
• AC1Q6ZXO
• AG-J-16750
• AGN-PC-014SCA
• AR-1E6515
• CTK4C4171
• NSC15667
• SureCN1472654
• NSC-15667
• 1446-84-0
• 3-(2H-1,3-Benzodioxol-5-yl)-2-methylpropan-1-ol
• SCHEMBL1472654
• DTXSID90280137

• Inchi： 1S/C11H14O3/c1-8(6-12)4-9-2-3-10-11(5-9)14-7-13-10/h2-3,5,8,12H,4,6-7H2,1H3
• InChI Key： MXVLFOMMAUNPJY-UHFFFAOYSA-N
• SMILES： O1COC2=CC=C(C=C12)CC(C)CO

Computed Properties

• Exact Mass: 194.09432
• Monoisotopic Mass: 194.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• Density: 1.181
• Boiling Point: 316.7°Cat760mmHg
• Flash Point: 145.3°C
• Refractive Index: 1.554
• PSA: 38.69
• LogP: 1.58620

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles